Cas no 63556-99-0 (5-Benzoxazolecarbonyl chloride, 2-(4-methylphenyl)-)

5-Benzoxazolecarbonyl chloride, 2-(4-methylphenyl)- structure
63556-99-0 structure
Product Name:5-Benzoxazolecarbonyl chloride, 2-(4-methylphenyl)-
CAS No:63556-99-0
MF:C15H10ClNO2
MW:271.698402881622
CID:390042
PubChem ID:20390927
Update Time:2025-04-19

5-Benzoxazolecarbonyl chloride, 2-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 5-Benzoxazolecarbonyl chloride, 2-(4-methylphenyl)-
    • 2-(4-methylphenyl)-1,3-benzoxazole-5-carbonyl chloride
    • LXTGRCNNYPHLRC-UHFFFAOYSA-N
    • 2-(p-Tolyl)benzo[d]oxazole-5-carbonyl chloride
    • SCHEMBL11563299
    • DTXSID30606594
    • 2-(4-Methylphenyl)-5-benzoxazolecarbonyl Chloride
    • 63556-99-0
    • Inchi: 1S/C15H10ClNO2/c1-9-2-4-10(5-3-9)15-17-12-8-11(14(16)18)6-7-13(12)19-15/h2-8H,1H3
    • InChI Key: LXTGRCNNYPHLRC-UHFFFAOYSA-N
    • SMILES: ClC(C1C=CC2=C(C=1)N=C(C1C=CC(C)=CC=1)O2)=O

Computed Properties

  • Exact Mass: 271.0400063g/mol
  • Monoisotopic Mass: 271.0400063g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 341
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 43.1Ų
Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk